![molecular formula C14H16N2O3 B7628766 2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid](/img/structure/B7628766.png)
2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid
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Overview
Description
2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid, also known as MDPAA, is a pyrazole derivative that has been the subject of significant scientific research due to its potential pharmacological properties.
Mechanism of Action
The exact mechanism of action of 2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid is not yet fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound may also activate the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in regulating inflammation and cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells and reduce viral replication in vitro. This compound has been found to have antioxidant properties and may protect against oxidative stress-induced damage. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid in lab experiments is its relatively low toxicity. However, its limited solubility in water can make it difficult to use in certain assays. Additionally, the lack of a complete understanding of its mechanism of action may make it challenging to interpret experimental results.
Future Directions
Future research on 2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid could focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. Studies could also investigate the use of this compound in combination with other drugs to enhance its effects. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties could make this compound a more viable candidate for clinical use.
Synthesis Methods
The synthesis of 2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid involves the reaction of 2-methoxybenzaldehyde with 1,5-dimethylpyrazole in the presence of acetic anhydride and a catalyst. The resulting product is then treated with sodium hydroxide to obtain this compound.
Scientific Research Applications
2-[4-(2-Methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid has been studied for its potential as an anti-inflammatory and analgesic agent. It has also been investigated for its antitumor and antiviral properties. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2-[4-(2-methoxyphenyl)-1,5-dimethylpyrazol-3-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-9-14(10-6-4-5-7-12(10)19-3)11(8-13(17)18)15-16(9)2/h4-7H,8H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSHVEMHCLPJSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)CC(=O)O)C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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